3-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}amino)benzoic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Scientific Research Applications
- OTV000990 has been investigated for its potential as an antitumor agent. Researchers have explored its effects on cancer cell lines, assessing its ability to inhibit tumor growth and metastasis . Further studies are needed to elucidate its precise mechanisms and optimize its efficacy.
- As a kinase inhibitor, OTV000990 targets specific enzymes involved in cell signaling pathways. It may modulate kinase activity, affecting cellular processes such as proliferation, differentiation, and apoptosis. Researchers are keen on understanding its selectivity and potential therapeutic applications .
- Some studies suggest that OTV000990 exhibits anti-inflammatory effects. By interfering with inflammatory pathways, it could be useful in conditions like rheumatoid arthritis, inflammatory bowel disease, or other inflammatory disorders .
- Neuroprotective properties of OTV000990 have piqued interest. Researchers explore its impact on neuronal health, potentially mitigating neurodegenerative diseases. Investigations focus on its ability to modulate oxidative stress, inflammation, and neuronal survival .
- OTV000990 ’s unique photophysical properties make it valuable for applications in optoelectronics, sensors, and imaging. Researchers investigate its fluorescence behavior, quantum yield, and stability for potential use in diagnostic tools or materials science .
- Formulating OTV000990 into drug delivery systems is an active area of research. Its amphiphilic nature and potential to self-assemble into micelles or nanoparticles allow targeted drug delivery. Scientists explore its use in delivering anticancer agents or other therapeutics .
Antitumor Activity
Kinase Inhibitor
Anti-Inflammatory Properties
Neuroprotection
Photophysical Applications
Drug Delivery Systems
properties
IUPAC Name |
3-[(6-phenylthieno[2,3-d]pyrimidin-4-yl)amino]benzoic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13N3O2S.ClH/c23-19(24)13-7-4-8-14(9-13)22-17-15-10-16(12-5-2-1-3-6-12)25-18(15)21-11-20-17;/h1-11H,(H,23,24)(H,20,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAKRFXUVHOLCNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC3=C(N=CN=C3S2)NC4=CC=CC(=C4)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-({6-Phenylthieno[2,3-d]pyrimidin-4-yl}amino)benzoic acid hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.